Cas no 2138139-96-3 (1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine
• CAS No: 2138139-96-3
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 5962941
• PubChem ID: 165473656
• Update Time: 2025-10-28

1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine
• EN300-1110260
• 2138139-96-3
• 1-[(4-methylpyrimidin-2-yl)methyl]-1H-imidazol-2-amine

• Inchi： 1S/C9H11N5/c1-7-2-3-11-8(13-7)6-14-5-4-12-9(14)10/h2-5H,6H2,1H3,(H2,10,12)
• InChI Key： JTYQGEUFRGJQTN-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC1N=CC=C(C)N=1

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine

Professional Introduction to 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine (CAS No. 2138139-96-3)

1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 2138139-96-3, belongs to the class of heterocyclic amines and is characterized by its intricate molecular architecture, which includes both pyrimidine and imidazole moieties. The presence of these nitrogen-containing rings imparts unique electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural composition of 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine is pivotal in determining its chemical reactivity and biological efficacy. The 4-methylpyrimidin-2-yl substituent at the molecular core contributes to its binding affinity with specific biological targets, while the 1H-imidazol-2-amine moiety enhances its solubility and metabolic stability. These features are particularly relevant in the context of drug design, where optimizing both potency and pharmacokinetic properties is essential for therapeutic success.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for medicinal applications. The compound 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine has emerged as a key player in this domain due to its versatile structural features. Studies have demonstrated its potential in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The ability of this molecule to interact with multiple targets makes it an attractive scaffold for the development of multitargeted therapeutics.

The pharmacological profile of 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine has been extensively explored in preclinical studies. Researchers have highlighted its ability to inhibit key enzymes and receptors implicated in disease progression. For instance, preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases, which are often overexpressed in cancer cells. Additionally, its interaction with transcription factors has been investigated for potential applications in regulating gene expression related to inflammatory responses.

The synthesis of 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine involves a series of well-defined chemical transformations that showcase the ingenuity of modern synthetic organic chemistry. The process typically begins with the functionalization of a pyrimidine precursor, followed by the introduction of the imidazole ring through condensation reactions. The methylamino group is then incorporated via nucleophilic substitution or other suitable methods. This multi-step synthesis highlights the compound's complexity and underscores the skill required to produce it in high purity.

The analytical characterization of 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-amine has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide comprehensive insights into the molecular structure, purity, and chemical environment of the compound. The spectroscopic data align well with theoretical predictions, confirming the identity and integrity of the synthesized material.

In conclusion, 1-(4-methylpyrimidin-2-yl)methyl-1H-imidazol-2-am ine (CAS No. 2138139 -96 -3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for further exploration in drug discovery. As research continues to uncover new therapeutic applications, this molecule is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.